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Compound of Interest

Compound Name: RU 56187

CAS No.: 143782-25-6

Cat. No.: B1680185

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RU 56187 is a non-steroidal antiandrogen (NSAA) that acts as a silent antagonist of the

androgen receptor (AR).[1] Unlike steroidal antiandrogens, RU 56187 does not possess any

agonistic activity and demonstrates a high specificity for the AR with negligible affinity for other

steroid hormone receptors.[1] This high selectivity minimizes the potential for off-target effects,

a desirable characteristic in therapeutic drug development. RU 56187 has been identified as a

prodrug, which is converted in vivo to its active metabolite, cyanonilutamide (also known as RU

56279).[1] This technical guide provides a comprehensive overview of the chemical structure,

properties, and biological activity of RU 56187, intended for researchers and professionals in

the field of drug development.

Chemical Structure and Properties
RU 56187, with the IUPAC name 2-(Trifluoromethyl)-4-(3,4,4-trimethyl-5-oxo-2-

sulfanylideneimidazolidin-1-yl)benzonitrile, is a complex organic molecule.[1] Its chemical and

physical properties are summarized in the table below.
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Property Value Reference

IUPAC Name

2-(Trifluoromethyl)-4-(3,4,4-

trimethyl-5-oxo-2-

sulfanylideneimidazolidin-1-

yl)benzonitrile

[1]

Chemical Formula C14H12F3N3OS [1]

Molar Mass 327.33 g/mol [1]

Type Non-steroidal antiandrogen [1]

Nature
Silent antagonist of the

androgen receptor
[1]

Prodrug Status
Prodrug of Cyanonilutamide

(RU 56279)
[1]

Biological Activity and Pharmacokinetics
RU 56187 exhibits potent antiandrogenic activity. In animal studies, it has been shown to be 3-

to 10-fold more potent than other non-steroidal antiandrogens such as bicalutamide and

nilutamide.[1] The biological activity and pharmacokinetic profile of RU 56187 are detailed in

the following tables.

In Vitro Activity
Parameter Value Species/System Reference

Relative Binding

Affinity (vs.

Testosterone)

92% Not Specified [1]

In Vivo Activity & Pharmacokinetics
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Parameter Value Species Reference

Potency vs.

Bicalutamide/Nilutami

de

3- to 10-fold greater Animals [1]

Elimination Half-Life ~1 hour Rat [2]

Conversion to

Cyanonilutamide (RU

56279)

77% Rat [2]

Mechanism of Action: Androgen Receptor Signaling
Pathway
RU 56187 functions by competitively inhibiting the binding of androgens, such as testosterone

and dihydrotestosterone (DHT), to the androgen receptor. This antagonistic action prevents the

conformational changes in the AR that are necessary for its subsequent translocation to the

nucleus and the transcription of androgen-responsive genes. The diagram below illustrates the

androgen receptor signaling pathway and the inhibitory effect of RU 56187.
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RU 56187 Mechanism of Action

Experimental Protocols
Detailed experimental protocols for RU 56187 are not readily available in the public domain.

However, based on standard methodologies for characterizing non-steroidal antiandrogens, the

following outlines the likely experimental workflows.

Competitive Binding Assay (Illustrative Workflow)
This assay would be performed to determine the binding affinity of RU 56187 to the androgen

receptor.
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Competitive Binding Assay Workflow

In Vivo Antiandrogenic Activity Assessment (Illustrative
Workflow)
This type of study would be conducted to evaluate the efficacy of RU 56187 in a living

organism. A common model is the castrated male rat.
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In Vivo Antiandrogenic Activity Workflow
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Conclusion
RU 56187 is a potent and selective non-steroidal antiandrogen with a clear mechanism of

action. Its properties as a silent antagonist and a prodrug for the active metabolite

cyanonilutamide make it a molecule of significant interest for researchers in the field of

androgen-related disorders. While specific quantitative binding data and detailed experimental

protocols are not widely published, the available information provides a strong foundation for

further investigation and development. The experimental workflows provided in this guide offer

a logical framework for the types of studies necessary to further elucidate the pharmacological

profile of this compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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